Cas no 1729-99-3 (8-Bromo-1-naphthoic acid)

• Product Name: 8-Bromo-1-naphthoic acid
• CAS No: 1729-99-3
• MF: C₁₁H₇BrO₂
• MW: 251.076082468033
• MDL: MFCD00029357
• CID: 41892
• PubChem ID: 72873
• Update Time: 2025-10-29

8-Bromo-1-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-1-naphthoic acid
• 8-Bromo-1-naphthoic acidneat
• 8-bromonaphthalene-1-carboxylic Acid
• 1-Naphthoicacid, 8-bromo- (6CI,7CI,8CI)
• 8-Bromo-1-naphthalenecarboxylic acid
• 8-BROMO-1-NAPHTHOIC ACID: TECH.
• 1-Naphthalenecarboxylicacid, 8-bromo-
• 8-Bromonaphthalene-1-carboxylic acid, 8-Bromo-1-carboxynaphthalene
• 8-Bromo-1-naphthoicacid98%
• 1-Naphthalenecarboxylic acid, 8-bromo-
• DMEZDDHJCUHENA-UHFFFAOYSA-N
• Maybridge1_002138
• 8-Bromo-1-carboxynaphthalene
• HMS547J04
• 8-bromo-naphthalene-1-carboxylic acid
• AM84606
• RP06140
• TRA0080325
• 1729-99-3
• Z1269110260
• SCHEMBL955263
• FT-0621509
• 8-Bromo-1-naphthoicacid
• TS-00784
• EN300-128951
• Bromo-1-naphthoic acid
• B4496MFF3H
• DTXSID60169425
• AKOS015893076
• MFCD00029357
• EINECS 217-045-9
• A811475
• CCG-233260
• NS00025667
• 1-Naphthoic acid, 8-bromo-
• W-206048
• BAA72999
• CS-W014098
• SY106728
• DB-026970

• MDL： MFCD00029357
• Inchi： 1S/C11H7BrO2/c12-9-6-2-4-7-3-1-5-8(10(7)9)11(13)14/h1-6H,(H,13,14)
• InChI Key： DMEZDDHJCUHENA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC=CC(C(=O)O)=C21

Computed Properties

• Exact Mass: 249.96300
• Monoisotopic Mass: 249.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.648
• Melting Point: 169-171 ºC
• Boiling Point: 421.2 °C at 760 mmHg
• Flash Point: 208.5 °C
• Refractive Index: 1.697
• PSA: 37.30000
• LogP: 3.30050

8-Bromo-1-naphthoic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 8-Bromo-1-naphthoic acid

8-Bromo-1-naphthoic Acid (CAS No. 1729-99-3): Properties, Applications, and Market Insights

8-Bromo-1-naphthoic acid (CAS No. 1729-99-3) is a versatile organic compound widely used in pharmaceutical, agrochemical, and material science research. This brominated naphthoic acid derivative has gained significant attention due to its unique chemical properties and broad applicability in synthetic chemistry. With the increasing demand for high-purity organic intermediates, 8-Bromo-1-naphthoic acid has become a crucial building block for various advanced applications.

The molecular structure of 8-Bromo-1-naphthoic acid features a naphthalene ring system substituted with a bromine atom at the 8-position and a carboxylic acid group at the 1-position. This specific arrangement contributes to its excellent reactivity in cross-coupling reactions, making it valuable for synthesizing complex organic molecules. Researchers often search for "8-Bromo-1-naphthoic acid synthesis" or "CAS 1729-99-3 applications" when exploring its potential uses in their projects.

In pharmaceutical research, 8-Bromo-1-naphthoic acid serves as a key intermediate for developing novel drug candidates. Its structure allows for easy modification, enabling medicinal chemists to create diverse molecular architectures. Recent studies have investigated its potential in developing anti-inflammatory agents and enzyme inhibitors, addressing current healthcare challenges. The growing interest in "naphthoic acid derivatives in drug discovery" reflects the compound's importance in modern medicinal chemistry.

The material science field has also benefited from 8-Bromo-1-naphthoic acid's unique properties. It's frequently used in the synthesis of organic semiconductors and photovoltaic materials, contributing to advancements in renewable energy technologies. With the global push toward sustainable energy solutions, searches for "organic electronic materials synthesis" and "naphthalene-based photovoltaic compounds" have increased significantly, highlighting the relevance of this compound.

From a commercial perspective, the market for 8-Bromo-1-naphthoic acid has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Suppliers often list it under various names, including "1-Naphthalenecarboxylic acid, 8-bromo-" or simply "1729-99-3," catering to different search preferences. The compound's high purity grade (typically 97-99%) makes it suitable for sensitive applications where impurity control is critical.

Quality control of 8-Bromo-1-naphthoic acid involves rigorous analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements of research and industrial applications. Common queries like "how to test purity of 8-Bromo-1-naphthoic acid" or "CAS 1729-99-3 specifications" demonstrate users' need for detailed quality information when selecting this chemical.

Storage and handling of 8-Bromo-1-naphthoic acid require standard laboratory precautions. It should be kept in a cool, dry place away from strong oxidizers, with proper ventilation during use. While not classified as hazardous under normal conditions, appropriate personal protective equipment is recommended when working with this compound. Safety-conscious researchers often search for "8-Bromo-1-naphthoic acid MSDS" or "1729-99-3 safety data" before handling.

The synthesis of 8-Bromo-1-naphthoic acid typically involves bromination of 1-naphthoic acid or related precursors. Recent advances in green chemistry have led to more efficient synthetic routes with reduced environmental impact. These developments align with the growing interest in "sustainable chemical synthesis methods" and "eco-friendly bromination techniques" within the scientific community.

Looking ahead, the demand for 8-Bromo-1-naphthoic acid is expected to grow in parallel with advancements in pharmaceutical research and organic electronics. Its role as a versatile building block in organic synthesis ensures its continued relevance across multiple scientific disciplines. Emerging applications in bioconjugation chemistry and molecular imaging may further expand its utility in coming years.

For researchers considering 8-Bromo-1-naphthoic acid for their projects, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and technical support. Common purchasing considerations include "8-Bromo-1-naphthoic acid price," "bulk quantities of CAS 1729-99-3," and "custom synthesis options," reflecting the practical aspects of working with this specialty chemical.